![molecular formula C9H8N2O4 B2916387 5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole CAS No. 1435059-44-1](/img/structure/B2916387.png)
5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole
Overview
Description
“5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole” is a chemical compound that belongs to the family of isoxazoles . Isoxazoles are five-membered heterocycles with one oxygen atom and one nitrogen atom at adjacent positions . They are known for their wide spectrum of biological activities and therapeutic potential .
Scientific Research Applications
Biological Potential of Indole Derivatives
Indole derivatives, which share a similar structure with benzoxazole, have been found in many important synthetic drug molecules. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” could potentially have similar biological activities.
Antibacterial Activity
Benzoxazole compounds have been explored for a variety of therapeutic applications due to their broad-spectrum pharmacophore. They have shown admirable biological properties in the form of antioxidant, anticancer, anti-inflammatory, analgesic, and acetylcholinesterase inhibitory agents . Therefore, “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” could potentially be used in antibacterial applications.
Nonlinear Optical Studies
The compound “3-methyl-4-methoxy-4” has shown promise in applications such as phase-matched second harmonic generation (SHG) in waveguides . Given the structural similarity, “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” might also have potential in nonlinear optical studies.
Drug Discovery
Isoxazole derivatives, which are structurally similar to benzoxazole, have shown high potential in drug discovery . This suggests that “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” could be a potential candidate for drug discovery.
Antioxidant Activity
Benzoxazole compounds have shown antioxidant properties . This suggests that “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” could potentially be used as an antioxidant.
Anti-inflammatory and Analgesic Activities
Benzoxazole compounds have shown anti-inflammatory and analgesic activities . This suggests that “5-methoxy-3-methyl-4-nitro-1,2-benzoxazole” could potentially be used in the treatment of inflammation and pain.
Future Directions
Isoxazoles, including “5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole”, have immense importance because of their wide spectrum of biological activities and therapeutic potential . Therefore, the development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research . This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs .
Mechanism of Action
Target of Action
The primary targets of 5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets within biological systems .
Mode of Action
It is likely that the compound interacts with its targets through a mechanism similar to other benzoxazole derivatives .
Biochemical Pathways
Benzoxazole derivatives have been shown to interact with various biochemical pathways .
Pharmacokinetics
The compound’s bioavailability, half-life, and other pharmacokinetic parameters are subjects of ongoing research .
Result of Action
Some benzoxazole derivatives have been shown to have antimicrobial activity .
properties
IUPAC Name |
5-methoxy-3-methyl-4-nitro-1,2-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O4/c1-5-8-6(15-10-5)3-4-7(14-2)9(8)11(12)13/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEZMSQWXQRQOKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC2=C1C(=C(C=C2)OC)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-3-methyl-4-nitrobenzo[d]isoxazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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